Cas no 25241-16-1 (2,3-dimethylbenzene-1-sulfonic acid)

• Product Name: 2,3-dimethylbenzene-1-sulfonic acid
• CAS No: 25241-16-1
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 1421779
• PubChem ID: 172623
• Update Time: 2025-05-25

2,3-dimethylbenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2,3-dimethyl-
• 2,3-dimethylbenzene-1-sulfonic acid
• W-109190
• 25241-16-1
• 2,3-dimethylbenzenesulfonic acid
• Benzenesulfonic acid, dimethyl-
• G25701
• o-Xylene-3-sulfonic acid
• DTXSID50881225
• Xylenesulphonic acid
• SCHEMBL3780
• AKOS015897620
• 2,3-Dimethylbenzenesulfonic acid, AldrichCPR
• EN300-1608989
• 2,3-Xylenesulfonic acid
• Y39HBC4LEH
• EC 246-839-8
• 2,3-dimethylbenzenesulfonicacid
• NS00008910
• ZZXDRXVIRVJQBT-UHFFFAOYSA-N
• CHEMBL3305892
• EINECS 246-839-8
• CS-0235784
• DIMETHYLBENZENESULFONIC ACID

• MDL： MFCD00055648
• Inchi： 1S/C8H10O3S/c1-6-4-3-5-8(7(6)2)12(9,10)11/h3-5H,1-2H3,(H,9,10,11)
• InChI Key： ZZXDRXVIRVJQBT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1C)(=O)(=O)O

Computed Properties

• Exact Mass: 186.0351
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37

Additional information on 2,3-dimethylbenzene-1-sulfonic acid

2,3-Dimethylbenzene-1-Sulfonic Acid: A Comprehensive Overview

The compound with CAS No. 25241-16-1, commonly referred to as 2,3-dimethylbenzene-1-sulfonic acid, is a significant chemical entity in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with two methyl groups at the 2 and 3 positions and a sulfonic acid group at the 1 position. The benzene ring serves as the core framework, while the methyl groups and sulfonic acid group contribute to its chemical reactivity and functional properties.

Recent studies have highlighted the importance of sulfonic acid-containing compounds in various applications, including pharmaceuticals, agrochemicals, and advanced materials. The sulfonic acid group in 2,3-dimethylbenzene-1-sulfonic acid imparts strong acidic properties, making it a valuable precursor in the synthesis of more complex molecules. For instance, researchers have explored its role in the development of novel drug delivery systems, where its acidic nature facilitates controlled release mechanisms.

The synthesis of 2,3-dimethylbenzene-1-sulfonic acid typically involves multi-step processes that include sulfonation of toluene derivatives followed by selective methylation. This compound is often used as an intermediate in the production of biologically active molecules. For example, it has been employed in the synthesis of certain antibiotics and anti-inflammatory agents due to its ability to form stable intermediates during reactions.

One of the most promising areas of research involving this compound is its application in environmental chemistry. Scientists have discovered that 2,3-dimethylbenzene-1-sulfonic acid can act as a catalyst in reactions aimed at degrading persistent organic pollutants (POPs). Its ability to facilitate oxidative degradation processes makes it a potential candidate for use in wastewater treatment technologies.

In terms of physical properties, 2,3-dimethylbenzene-1-sulfonic acid exhibits a high melting point due to its polar sulfonic acid group and non-polar methyl substituents. This property makes it suitable for use in high-temperature applications. Additionally, its solubility in polar solvents such as water and methanol enhances its utility in various chemical processes.

The demand for sulfonic acids like 2,3-dimethylbenzene-1-sulfonic acid has grown significantly due to their versatility across multiple industries. In the pharmaceutical sector, they are used as building blocks for drug molecules with specific pharmacokinetic profiles. In agriculture, they are being investigated for their potential as plant growth regulators and pest control agents.

Looking ahead, ongoing research is focused on optimizing the synthesis pathways for 2,3-dimethylbenzene-1-sulfonic acid to improve yield and reduce costs. Green chemistry approaches are being explored to minimize waste and environmental impact during production. These advancements are expected to further enhance the commercial viability of this compound.

In conclusion, 2,3-dimethylbenzene-1-sulfonic acid is a versatile chemical entity with a wide range of applications across various industries. Its unique structure and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new uses and improvements in its synthesis, this compound will undoubtedly play an even more significant role in shaping future innovations.